Cas no 928710-61-6 (2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrole-3-carboxylic acid)

2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrole-3-carboxylic acid structure
928710-61-6 structure
Product Name:2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrole-3-carboxylic acid
CAS No:928710-61-6
MF:C11H17NO2
MW:195.258183240891
CID:892425
PubChem ID:16789821
Update Time:2025-04-19

2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • ASISCHEM C71513
    • 2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrole-3-carboxylic acid
    • CS-0288597
    • AKOS000142697
    • 1-ISOBUTYL-2,5-DIMETHYL-1H-PYRROLE-3-CARBOXYLIC ACID
    • EN300-1851601
    • 928710-61-6
    • Inchi: 1S/C11H17NO2/c1-7(2)6-12-8(3)5-10(9(12)4)11(13)14/h5,7H,6H2,1-4H3,(H,13,14)
    • InChI Key: ACULMKMABIDQIU-UHFFFAOYSA-N
    • SMILES: OC(C1C=C(C)N(C=1C)CC(C)C)=O

Computed Properties

  • Exact Mass: 195.12600
  • Monoisotopic Mass: 195.125928785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 215
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 42.2Ų

Experimental Properties

  • PSA: 42.23000
  • LogP: 2.45910

2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrole-3-carboxylic acid Pricemore >>

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